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Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978 Get Quote

Nopco NXZ: A Technical Guide for Research
Applications
Disclaimer: The following guide is a synthesis of publicly available data primarily from industrial

sources. It is intended to provide a foundational understanding for researchers. For

comprehensive safety and handling information, it is imperative to obtain and consult the official

Material Safety Data Sheet (MSDS) from the manufacturer or supplier before commencing any

research.

Introduction
Nopco NXZ is a versatile and widely utilized metallic soap-based anti-foaming agent.[1][2][3]

Its primary application is in the control of foam in aqueous systems, particularly in the

manufacturing and application of paints, adhesives, and coatings.[1][4] This guide provides an

in-depth overview of Nopco NXZ, focusing on its chemical composition, physical properties,

and safety and handling protocols relevant to a research environment.

Chemical Composition and Physical Properties
Nopco NXZ is a complex formulation rather than a single chemical entity. Its efficacy as a

defoamer is derived from the synergistic action of its primary components.

Table 1: Composition and Physical Properties of Nopco NXZ
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Property Description Source

Chemical Type
Metallic soap type anti-foaming

agent
[1][2][3]

Primary Components
Mixture of mineral oil, metallic

soap, and nonionic surfactants
[1][5]

Appearance Light yellowish-brown liquid [3]

Active Content 100% [3]

Specific Gravity 0.89 (at 20°C) [3]

Viscosity 100 cps (at 25°C) [3]

Dispersibility Dispersible in water [3]

Ionicity Non-ionic [3]

Flash Point 174°C (Cleveland Open Cup) [3]

Applications in Research and Development
While primarily an industrial product, Nopco NXZ's properties are of interest to researchers in

materials science, particularly in the formulation of coatings and adhesives. It is effective in

emulsion-based systems such as those utilizing acrylic, vinyl acetate, and vinyl acetate-acrylic

emulsions.[1][5]

Table 2: Example Formulations Incorporating Nopco NXZ
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Application
Formulation
Component

Concentration of
Nopco NXZ

Source

Waterborne Coating Defoamer 0.42% (by weight) [6]

Paint Formulation Defoamer
2.0 parts (per ~1000

parts total)
[7]

Cement Mortar

Modifier
Defoamer

Suggested minimum

of 1% based on

polymer solids

[8]

Acrylic Latex Paint Defoamer
1 part (per ~1000

parts total)
[9]

Paint Formulation Defoamer

2.0 parts (in grind

phase) and 2.0 parts

(in letdown phase)

[10]

Coating Formulation Defoamer
1.9 parts (per ~1150

parts total)
[11]

Binder Composition Defoamer
1.0g (in a ~500g

formulation)
[12]

Safety and Handling Protocols
The following protocols are derived from general handling instructions found in product

literature. An official MSDS will contain more detailed and specific safety information.

Personal Protective Equipment (PPE)
Eye Protection: Safety glasses with side shields or chemical splash goggles are

recommended to prevent eye contact.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile) to minimize skin contact. A lab

coat or other protective clothing should be worn.

Respiratory Protection: In a well-ventilated area, respiratory protection is not typically

required. If aerosols are generated or ventilation is poor, a NIOSH-approved respirator may
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be necessary.

Storage and Handling
Storage Temperature: Store in a cool, dry, well-ventilated area at temperatures between

10°C and 35°C.[3]

Low-Temperature Handling: If the temperature drops below 5°C, Nopco NXZ may solidify or

separate. If this occurs, warm the container to 30-40°C and mix thoroughly before use.[3]

Homogenization: After prolonged storage, Nopco NXZ may separate. It is crucial to mix the

product well before use to ensure homogeneity.[3]

Incompatible Materials: Avoid strong oxidizing agents.

Spills and Waste Disposal
Spill Cleanup: In case of a spill, absorb the material with an inert absorbent (e.g., sand,

earth) and place it in a suitable container for disposal.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations.

Experimental Protocols
The primary experimental use of Nopco NXZ is its incorporation into liquid formulations to

control foam. The following is a generalized workflow for this process.

General Workflow for Incorporation into a Water-Based
Coating
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Preparation Phase

Mixing Phase

Quality Control

Weigh all formulation components

Prepare pigment dispersion (grind phase)

Add Nopco NXZ to grind phase

High-speed dispersion of grind phase

Incorporate defoamer before high shear

Let-down (add binder and other components)

Gentle mixing of final formulation

Measure viscosity Assess foam level Apply coating and evaluate film properties

Click to download full resolution via product page

Figure 1: Generalized workflow for incorporating Nopco NXZ into a coating.
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Methodology:

Preparation: Accurately weigh all components of the formulation, including pigments,

binders, solvents, and other additives.

Grind Phase: In a suitable vessel, combine the pigments, dispersants, and a portion of the

solvent. Add the specified amount of Nopco NXZ to this initial mixture.

Dispersion: Subject the grind phase to high-speed dispersion to ensure proper pigment

wetting and deagglomeration. The presence of Nopco NXZ at this stage helps to prevent

foam generation caused by the high shear forces.

Let-Down: Reduce the mixing speed and add the remaining components, such as the binder

(emulsion), coalescing agents, and thickeners.

Final Mixing: Mix the complete formulation at a low speed until uniform.

Quality Control: Evaluate the final product for properties such as viscosity, density, and the

absence of foam. A sample can then be drawn down to assess the quality of the resulting

film, looking for defects such as pinholes or craters that can be caused by foam.

Conclusion
Nopco NXZ is an effective defoaming agent with well-documented applications in industrial

formulations. For researchers, it presents an opportunity to control foam in experimental

coatings, adhesives, and other emulsion-based systems. Adherence to proper safety and

handling protocols, including the consultation of a product-specific MSDS, is essential for its

safe use in a laboratory setting. The provided workflow and formulation data can serve as a

starting point for the incorporation of Nopco NXZ into novel research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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